N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methylsulfanyl-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H24N2O2S2/c1-3-15-8-6-12-19-20(15)23-22(28-19)24(14-16-9-7-13-26-16)21(25)17-10-4-5-11-18(17)27-2/h4-6,8,10-12,16H,3,7,9,13-14H2,1-2H3
• InChI Key: NAVWYPDWDFBXHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CC3CCCO3)C(=O)C4=CC=CC=C4SC
• Molecular Formula: C22H24N2O2S2
• Molecular Weight: 412.6 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H24N2O2S2 and its molecular weight is 412.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Benzothiazole Derivatives in Therapeutics

Benzothiazole derivatives, including N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide, are known for their vast pharmaceutical applications. They exhibit a broad spectrum of activities such as antimicrobial, analgesic, anti-inflammatory, and antidiabetic. Specifically, structurally simple 2-arylbenzothiazoles are potential antitumor agents. Benzothiazole derivatives are integral in drug discovery due to their structural simplicity and ease of synthesis, making them suitable for the development of chemical libraries and new chemical entities (Kamal et al., 2015).

2. Benzothiazoles in Medicinal Chemistry

Benzothiazole and its derivatives are pivotal in medicinal chemistry, serving as ligands to various biomolecules. This versatility makes benzothiazole-based compounds crucial in therapy development, especially for cancer treatment. The benzothiazole nucleus's structural simplicity and synthetic accessibility allow for the exploration and development of complex therapeutic agents (Rosales-Hernández et al., 2022).

3. Structural Activity Relationship of Benzothiazoles

Understanding the structural activity relationship of benzothiazole derivatives, like N-(4-ethylbenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide, is crucial in medicinal chemistry. These compounds exhibit a variety of pharmacological activities, and their derivatives enhance these activities. Benzothiazole derivatives have shown potential in anti-viral, anti-microbial, anti-diabetic, anti-tumor, and anti-inflammatory treatments. The structural modifications, particularly at the C-2 and C-6 positions of the benzothiazole moiety, are pivotal in determining the biological activities of these compounds (Bhat & Belagali, 2020).